4-(1,3-Dithiolan-2-yl)benzonitrile
CAS No.: 106456-85-3
VCID: VC20739644
Molecular Formula: C10H9NS2
Molecular Weight: 207.3 g/mol
* For research use only. Not for human or veterinary use.

Description |
4-(1,3-Dithiolan-2-yl)benzonitrile is a chemical compound categorized under dithiolanes and benzonitriles, with applications in materials science and organic synthesis. It is often synthesized in laboratories that focus on creating novel molecular architectures and studying their unique chemical and physical properties. The Keehn Lab at Brandeis University is one such research group.
Synthesis of 4-(1,3-Dithiolan-2-yl)benzonitrileThe synthesis of 4-(1,3-Dithiolan-2-yl)benzonitrile commonly involves reacting precursors containing both benzonitrile and dithiolane functionalities using standard organic synthesis techniques. The optimization of the synthesis process requires careful control over parameters such as temperature, solvent choice, and reaction time to maximize yield and purity. Scientific Applications4-(1,3-Dithiolan-2-yl)benzonitrile is a versatile compound with applications spanning both industrial and academic research:
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CAS No. | 106456-85-3 |
Product Name | 4-(1,3-Dithiolan-2-yl)benzonitrile |
Molecular Formula | C10H9NS2 |
Molecular Weight | 207.3 g/mol |
IUPAC Name | 4-(1,3-dithiolan-2-yl)benzonitrile |
Standard InChI | InChI=1S/C10H9NS2/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-4,10H,5-6H2 |
Standard InChIKey | BFFPYOKHFSVDMH-UHFFFAOYSA-N |
SMILES | C1CSC(S1)C2=CC=C(C=C2)C#N |
Canonical SMILES | C1CSC(S1)C2=CC=C(C=C2)C#N |
Synonyms | 4-(1,3-DITHIOLAN-2-YL)BENZONITRILE |
PubChem Compound | 11085036 |
Last Modified | Jul 17 2023 |
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